molecular formula C23H23N3O B248442 Biphenyl-4-yl[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone

Biphenyl-4-yl[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone

Cat. No. B248442
M. Wt: 357.4 g/mol
InChI Key: UQJKCKWOCBMKQN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Biphenyl-4-yl[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of Biphenyl-4-yl[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone is not yet fully understood. However, it is believed to act as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been found to modulate the activity of various neurotransmitters in the central nervous system, which may contribute to its analgesic and anti-inflammatory effects.
Biochemical and Physiological Effects:
Biphenyl-4-yl[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. It has also been found to modulate the activity of various neurotransmitters, including dopamine, serotonin, and norepinephrine.

Advantages and Limitations for Lab Experiments

One of the main advantages of Biphenyl-4-yl[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone is its potential as a lead compound for the development of new drugs with anti-inflammatory and analgesic properties. However, its limitations include its relatively low potency and selectivity, as well as its poor solubility in water.

Future Directions

There are several potential future directions for research on Biphenyl-4-yl[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone. One direction is to explore its potential as a therapeutic agent for the treatment of cancer and neurological disorders. Another direction is to optimize its potency and selectivity through structure-activity relationship studies. Additionally, further research is needed to fully understand its mechanism of action and to identify potential side effects and toxicity.
In conclusion, Biphenyl-4-yl[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone is a promising compound with potential applications in various fields of scientific research. Its anti-inflammatory and analgesic properties make it a potential lead compound for the development of new drugs, and its modulatory effects on neurotransmitters suggest potential applications in the treatment of neurological disorders. However, further research is needed to fully understand its mechanism of action, optimize its potency and selectivity, and identify potential side effects and toxicity.

Synthesis Methods

The synthesis of Biphenyl-4-yl[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone can be achieved through a multi-step reaction process. The first step involves the synthesis of 4-(pyridin-3-ylmethyl)piperazine, which is then reacted with 4-bromobiphenyl to form Biphenyl-4-yl[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone. The purity of the final product can be determined through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

Scientific Research Applications

Biphenyl-4-yl[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone has been studied for its potential applications in various fields of scientific research. One of the most promising applications is in the field of medicinal chemistry, where it has been found to exhibit anti-inflammatory and analgesic properties. It has also been studied for its potential use in the treatment of cancer and neurological disorders.

properties

Product Name

Biphenyl-4-yl[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone

Molecular Formula

C23H23N3O

Molecular Weight

357.4 g/mol

IUPAC Name

(4-phenylphenyl)-[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone

InChI

InChI=1S/C23H23N3O/c27-23(22-10-8-21(9-11-22)20-6-2-1-3-7-20)26-15-13-25(14-16-26)18-19-5-4-12-24-17-19/h1-12,17H,13-16,18H2

InChI Key

UQJKCKWOCBMKQN-UHFFFAOYSA-N

SMILES

C1CN(CCN1CC2=CN=CC=C2)C(=O)C3=CC=C(C=C3)C4=CC=CC=C4

Canonical SMILES

C1CN(CCN1CC2=CN=CC=C2)C(=O)C3=CC=C(C=C3)C4=CC=CC=C4

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.